Cas no 1539733-14-6 (4-Ethyl-2-(1,3-thiazol-5-yl)pyrimidine-5-carboxylic acid)

• Product Name: 4-Ethyl-2-(1,3-thiazol-5-yl)pyrimidine-5-carboxylic acid
• CAS No: 1539733-14-6
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• CID: 5274369
• Update Time: 2025-06-14

4-Ethyl-2-(1,3-thiazol-5-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-(1,3-thiazol-5-yl)pyrimidine-5-carboxylic acid
• 4-Ethyl-2-(1,3-thiazol-5-yl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C10H9N3O2S/c1-2-7-6(10(14)15)3-12-9(13-7)8-4-11-5-16-8/h3-5H,2H2,1H3,(H,14,15)
• InChI Key： METYTSGXHSUCOD-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1=NC=C(C(=O)O)C(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 1.3
• Topological Polar Surface Area: 104

Additional information on 4-Ethyl-2-(1,3-thiazol-5-yl)pyrimidine-5-carboxylic acid

Comprehensive Overview of 4-Ethyl-2-(1,3-thiazol-5-yl)pyrimidine-5-carboxylic acid (CAS No. 1539733-14-6)

4-Ethyl-2-(1,3-thiazol-5-yl)pyrimidine-5-carboxylic acid (CAS No. 1539733-14-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrimidine class, which is known for its versatility in drug discovery and material science. The presence of both thiazole and pyrimidine rings in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 4-Ethyl-2-(1,3-thiazol-5-yl)pyrimidine-5-carboxylic acid has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely used in cancer treatment. The compound's carboxylic acid moiety also opens doors for derivatization, enabling the synthesis of esters, amides, and other derivatives with enhanced bioavailability or target specificity.

The synthesis of CAS No. 1539733-14-6 typically involves multi-step organic reactions, including condensation and cyclization processes. Its thiazole-pyrimidine hybrid structure is often achieved through palladium-catalyzed cross-coupling reactions, a topic frequently searched in academic and industrial circles. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact.

From an analytical perspective, 4-Ethyl-2-(1,3-thiazol-5-yl)pyrimidine-5-carboxylic acid can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for quality control in large-scale production, a concern often raised by manufacturers and suppliers. The compound's stability under various pH conditions and temperatures is another area of interest, especially for formulators aiming to develop stable drug formulations.

Beyond pharmaceuticals, CAS No. 1539733-14-6 has potential applications in agrochemicals. Its thiazole component is known to exhibit pesticidal and herbicidal activities, making it a candidate for crop protection products. This aligns with the global trend toward sustainable agriculture and the search for next-generation agrochemicals with lower environmental toxicity.

In the context of intellectual property, patents involving 4-Ethyl-2-(1,3-thiazol-5-yl)pyrimidine-5-carboxylic acid have been filed for various therapeutic indications, reflecting its commercial viability. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, catering to the needs of drug discovery programs. The compound's CAS number is frequently used as a unique identifier in regulatory submissions and scientific literature.

As the scientific community continues to explore pyrimidine-based compounds, 1539733-14-6 remains a subject of active investigation. Its combination of a thiazole ring and a carboxylic acid group offers a rich scaffold for further chemical modifications. Whether in academia or industry, this compound exemplifies the intersection of medicinal chemistry and materials science, addressing some of the most pressing challenges in modern research.